Cas no 95906-34-6 (Benzonitrile,4-[trans-4-(3-buten-1-yl)cyclohexyl]-)

Benzonitrile,4-[trans-4-(3-buten-1-yl)cyclohexyl]- structure
95906-34-6 structure
Product Name:Benzonitrile,4-[trans-4-(3-buten-1-yl)cyclohexyl]-
CAS No:95906-34-6
MF:C17H21N
MW:239.35534453392
CID:799926
PubChem ID:14573477
Update Time:2025-04-19

Benzonitrile,4-[trans-4-(3-buten-1-yl)cyclohexyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,4-[trans-4-(3-buten-1-yl)cyclohexyl]-
    • 4-(4-but-3-enylcyclohexyl)benzonitrile
    • RO-CM-4434
    • SCHEMBL6455639
    • DTXSID60561829
    • 95906-34-6
    • 4-[4-(But-3-en-1-yl)cyclohexyl]benzonitrile
    • SCHEMBL18085464
    • 4-(trans-4-(But-3-en-1-yl)cyclohexyl)benzonitrile
    • SCHEMBL6455631
    • TRANS-4-[4-(3-BUTENYL)CYCLOHEXYL]BENZONITRILE
    • Inchi: 1S/C17H21N/c1-2-3-4-14-5-9-16(10-6-14)17-11-7-15(13-18)8-12-17/h2,7-8,11-12,14,16H,1,3-6,9-10H2
    • InChI Key: QCTHAGCDRXAJND-UHFFFAOYSA-N
    • SMILES: N#CC1C=CC(=CC=1)C1CCC(CCC=C)CC1

Computed Properties

  • Exact Mass: 239.167399674g/mol
  • Monoisotopic Mass: 239.167399674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 23.8Ų
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